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Compound of Interest

Compound Name: 2-(2-methylcyclopentyl)acetic Acid

CAS No.: 116530-98-4

Cat. No.: B039430

Get Quote

2-(2-methylcyclopentyl)acetic acid is a carboxylic acid with the molecular formula C8H14O2

and a molecular weight of approximately 142.20 g/mol [1]. Its structure consists of a polar

carboxylic acid group attached to a nonpolar 2-methylcyclopentyl ring. This amphiphilic nature

dictates its solubility behavior, a critical parameter in various scientific and industrial

applications, including drug formulation, synthesis, and purification. Understanding how this

compound interacts with different organic solvents is essential for process development and

ensuring the efficacy of potential therapeutic agents.

Theoretical Framework of Solubility: "Like Dissolves
Like"
The solubility of a compound in a particular solvent is governed by the principle of "like

dissolves like," which states that substances with similar polarities are more likely to be soluble

in one another[2]. The dissolution process involves the breaking of intermolecular forces

between solute molecules and between solvent molecules, and the formation of new

intermolecular forces between solute and solvent molecules. The overall energy change of this

process determines the extent of solubility.
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The key intermolecular forces at play are:

Van der Waals Forces: Weak, short-range forces that exist between all molecules. These are

the dominant forces in nonpolar compounds.

Dipole-Dipole Interactions: Occur between polar molecules that have permanent dipoles.

Hydrogen Bonding: A strong type of dipole-dipole interaction that occurs when hydrogen is

bonded to a highly electronegative atom like oxygen, nitrogen, or fluorine.

For 2-(2-methylcyclopentyl)acetic acid, the carboxylic acid group can act as both a hydrogen

bond donor and acceptor, while the methylcyclopentyl group is nonpolar and interacts primarily

through van der Waals forces. Therefore, its solubility will be highest in solvents that can

effectively interact with both the polar and nonpolar portions of the molecule.

Physicochemical Properties of 2-(2-
methylcyclopentyl)acetic Acid
A foundational understanding of the physicochemical properties of 2-(2-
methylcyclopentyl)acetic acid is crucial for predicting its solubility.

Property Value Source

Molecular Formula C8H14O2 [1]

Molecular Weight 142.20 g/mol [1]

IUPAC Name
2-(2-methylcyclopentyl)acetic

acid
[1]

Structure

A carboxylic acid group

attached to a 2-

methylcyclopentyl ring.

[1]

The presence of the carboxylic acid functional group suggests that 2-(2-
methylcyclopentyl)acetic acid is a weak acid[3][4]. Its overall polarity is a balance between

the polar head and the nonpolar tail.
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Predicted Solubility in Common Organic Solvents
Based on the principle of "like dissolves like," we can predict the solubility of 2-(2-
methylcyclopentyl)acetic acid in a range of common organic solvents.
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Solvent Polarity
Hydrogen
Bonding
Capability

Predicted
Solubility

Rationale

Hexane Nonpolar None Low to Moderate

The nonpolar

alkyl chain of

hexane will

interact favorably

with the

methylcyclopenty

l group, but it

cannot effectively

solvate the polar

carboxylic acid

head.

Toluene Nonpolar None Moderate

Toluene is

nonpolar but its

aromatic ring can

have some weak

interactions with

the carboxylic

acid group,

potentially

leading to slightly

better solubility

than in hexane.

Diethyl Ether Slightly Polar
Hydrogen bond

acceptor
Moderate to High

The ether

oxygen can act

as a hydrogen

bond acceptor

for the carboxylic

acid proton, and

its alkyl groups

can interact with

the nonpolar part

of the solute.
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Dichloromethane Polar aprotic
Weak hydrogen

bond acceptor
Moderate

Its polarity can

help in solvating

the carboxylic

acid group, but it

is not a strong

hydrogen bond

acceptor.

Acetone Polar aprotic
Hydrogen bond

acceptor
High

Acetone is a

polar aprotic

solvent with a

carbonyl oxygen

that can

effectively accept

a hydrogen bond

from the

carboxylic acid.

Ethyl Acetate Moderately Polar
Hydrogen bond

acceptor
High

Similar to

acetone, the

ester carbonyl

group can accept

a hydrogen

bond, and the

overall polarity is

suitable for

solvating the

entire molecule.

Ethanol Polar protic Hydrogen bond

donor & acceptor

High Ethanol can both

donate and

accept hydrogen

bonds, allowing

for strong

interactions with

the carboxylic

acid group. Its

ethyl group can
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also interact with

the nonpolar tail.

Methanol Polar protic
Hydrogen bond

donor & acceptor
High

Similar to

ethanol,

methanol is a

polar protic

solvent that can

form strong

hydrogen bonds

with the

carboxylic acid

group.

Water Very Polar
Hydrogen bond

donor & acceptor
Low

While the

carboxylic acid

head is

hydrophilic, the

nonpolar 2-

methylcyclopenty

l group is

hydrophobic,

likely leading to

low water

solubility. For

comparison, the

structurally

similar α-

campholenic acid

has a water

solubility of 141.9

mg/L[5].

Experimental Determination of Solubility
To obtain precise solubility data, experimental determination is necessary. A common method is

the shake-flask method[6].
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Experimental Protocol
Preparation: Accurately weigh a small amount of 2-(2-methylcyclopentyl)acetic acid and

place it into a vial or test tube.

Solvent Addition: Add a measured volume of the desired organic solvent to the vial.

Equilibration: Seal the vial and agitate it at a constant temperature for a sufficient period

(e.g., 24-48 hours) to ensure that equilibrium is reached. A mechanical shaker or magnetic

stirrer can be used.

Phase Separation: Allow the solution to stand undisturbed until any undissolved solid has

settled. Centrifugation can be used to accelerate this process.

Sampling and Analysis: Carefully extract a known volume of the supernatant (the clear,

saturated solution). The concentration of the dissolved solute in the supernatant is then

determined using an appropriate analytical technique, such as:

Gravimetric analysis: Evaporate the solvent from the sampled supernatant and weigh the

remaining solid residue.

Chromatography (HPLC or GC): Dilute the supernatant and analyze it to determine the

concentration of the solute.

Spectroscopy (e.g., UV-Vis, NMR): If the compound has a suitable chromophore or distinct

spectral signals, its concentration can be determined by comparing the absorbance or

signal intensity to a calibration curve.

Calculation: The solubility is then calculated and typically expressed in units of mg/mL, g/L,

or mol/L.

Experimental Workflow Diagram
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(e.g., HPLC, Gravimetric)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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